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Compound of Interest

Compound Name:
Tenofovir-C3-O-C15-CF3

ammonium

Cat. No.: B13914339 Get Quote

In-Depth Technical Guide: Tenofovir-C3-O-C15-
CF3 Ammonium
This technical guide provides a comprehensive overview of the molecular properties,

mechanism of action, and putative experimental evaluation of Tenofovir-C3-O-C15-CF3
ammonium, a novel prodrug of the antiretroviral agent tenofovir. This document is intended for

researchers, scientists, and professionals involved in the field of drug development and

infectious diseases.

Core Molecular Data
The fundamental molecular characteristics of Tenofovir-C3-O-C15-CF3 ammonium are

summarized below. This information is critical for a range of experimental procedures, including

dosage calculations and analytical method development.

Property Value

Molecular Formula C₂₈H₅₂F₃N₆O₅P

Molecular Weight 640.72 g/mol

CAS Number 2611373-80-7
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Putative Mechanism of Action and Signaling
Pathway
Tenofovir-C3-O-C15-CF3 ammonium is a prodrug of tenofovir, a potent nucleotide reverse

transcriptase inhibitor (NRTI). Upon administration, it is anticipated to undergo intracellular

metabolism to its active form, tenofovir diphosphate. This active metabolite acts as a

competitive inhibitor of the viral reverse transcriptase enzyme, a critical component for the

replication of retroviruses such as HIV. By mimicking the natural substrate, deoxyadenosine

triphosphate, tenofovir diphosphate is incorporated into the nascent viral DNA chain. However,

due to the lack of a 3'-hydroxyl group, it acts as a chain terminator, effectively halting DNA

synthesis and preventing viral replication.
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Figure 1: Proposed Mechanism of Action of Tenofovir-C3-O-C15-CF3 Ammonium

Extracellular Space

Intracellular Space

Tenofovir-C3-O-C15-CF3
Ammonium

Tenofovir

Intracellular
Metabolism

Tenofovir Monophosphate

Phosphorylation

Tenofovir Diphosphate
(Active Form)

Phosphorylation

HIV Reverse
Transcriptase

Competitive
Inhibition

Viral DNA Elongation

Natural
Process

Chain Termination

Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13914339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: General Synthetic Workflow for a Tenofovir Prodrug
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Figure 3: Workflow for In Vitro Anti-HIV Activity Assay
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Figure 4: Workflow for In Vivo Pharmacokinetic Study
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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